Cas no 40038-00-4 (didodecylnaphthalenesulphonic acid)

• Product Name: didodecylnaphthalenesulphonic acid
• CAS No: 40038-00-4
• MF: C₃₄H₅₆O₃S
• MW: 544.871649742126
• CID: 925210
• PubChem ID: 73555784
• Update Time: 2025-04-19

didodecylnaphthalenesulphonic acid Chemical and Physical Properties

Names and Identifiers

• didodecylnaphthalenesulphonic acid
• 2,3-didodecylnaphthalene-1-sulfonic acid
• 3,5-Didodecylnaphthalene-1-sulfonic acid
• 40038-00-4
• DTXSID00960498

• Inchi： 1S/C34H56O3S/c1-3-5-7-9-11-13-15-17-19-21-24-30-28-33-31(25-22-20-18-16-14-12-10-8-6-4-2)26-23-27-32(33)34(29-30)38(35,36)37/h23,26-29H,3-22,24-25H2,1-2H3,(H,35,36,37)
• InChI Key： OAMAXTHTOHNXNQ-UHFFFAOYSA-N
• SMILES： S(C1=CC(=CC2C1=CC=CC=2CCCCCCCCCCCC)CCCCCCCCCCCC)(=O)(=O)O

Computed Properties

• Exact Mass: 544.39501682g/mol
• Monoisotopic Mass: 544.39501682g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 38
• Rotatable Bond Count: 23
• Complexity: 655
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 14.3
• Topological Polar Surface Area: 62.8Ų